Cas no 860785-05-3 (3-8-Chloro-6-(trifluoromethyl)imidazo1,2-apyridin-2-ylaniline)

3-Chloro-8-(trifluoromethyl)imidazo[1,2-a]pyridin-2-ylaniline is a heterocyclic compound featuring a fused imidazopyridine core with chloro and trifluoromethyl substituents, offering distinct electronic and steric properties. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the chloro substituent contributes to reactivity in further functionalization. The aniline moiety provides a versatile handle for derivatization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid scaffold is advantageous for designing bioactive molecules with improved binding affinity and selectivity. This compound is particularly useful in medicinal chemistry for developing kinase inhibitors or antimicrobial agents due to its balanced physicochemical profile.
3-8-Chloro-6-(trifluoromethyl)imidazo1,2-apyridin-2-ylaniline structure
860785-05-3 structure
Product Name:3-8-Chloro-6-(trifluoromethyl)imidazo1,2-apyridin-2-ylaniline
CAS No:860785-05-3
MF:
MW:
MDL:MFCD03787498
CID:4661357
Update Time:2025-11-06

3-8-Chloro-6-(trifluoromethyl)imidazo1,2-apyridin-2-ylaniline Chemical and Physical Properties

Names and Identifiers

    • 3-8-Chloro-6-(trifluoromethyl)imidazo1,2-apyridin-2-ylaniline
    • MDL: MFCD03787498

3-8-Chloro-6-(trifluoromethyl)imidazo1,2-apyridin-2-ylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C146825-25mg
3-[8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]aniline
860785-05-3
25mg
$ 230.00 2022-06-06
TRC
C146825-50mg
3-[8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]aniline
860785-05-3
50mg
$ 380.00 2022-06-06
Matrix Scientific
163794-500mg
3-[8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]aniline
860785-05-3
500mg
$918.00 2023-09-07
Matrix Scientific
163794-1g
3-[8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]aniline
860785-05-3
1g
$1836.00 2023-09-07
Matrix Scientific
163794-5g
3-[8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]aniline
860785-05-3
5g
$7343.00 2023-09-07
abcr
AB299257-500 mg
3-[8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]aniline, 90%; .
860785-05-3 90%
500 mg
€678.60 2023-07-20
abcr
AB299257-1 g
3-[8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]aniline, 90%; .
860785-05-3 90%
1 g
€1,312.80 2023-07-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00852060-1g
3-[8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]aniline
860785-05-3 90%
1g
¥4193.0 2024-04-18
Key Organics Ltd
12T-0818-1MG
3-[8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]aniline
860785-05-3 >90%
1mg
£37.00 2023-09-08
Key Organics Ltd
12T-0818-5MG
3-[8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]aniline
860785-05-3 >90%
5mg
£46.00 2023-09-08

Additional information on 3-8-Chloro-6-(trifluoromethyl)imidazo1,2-apyridin-2-ylaniline

Professional Introduction to Compound with CAS No. 860785-05-3 and Product Name: 3-8-Chloro-6-(trifluoromethyl)imidazo1,2-apyridin-2-ylaniline

The compound with the CAS number 860785-05-3 and the product name 3-8-Chloro-6-(trifluoromethyl)imidazo1,2-apyridin-2-ylaniline represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both imidazo[1,2-a]pyridine and aniline moieties, which are known for their ability to interact with various biological targets, making them valuable scaffolds for drug discovery.

In recent years, there has been a growing interest in the development of novel small-molecule inhibitors targeting specific enzymes and receptors involved in critical cellular pathways. The presence of both chloro and trifluoromethyl substituents in the 3-8-Chloro-6-(trifluoromethyl)imidazo1,2-apyridin-2-ylaniline structure enhances its pharmacological properties by improving metabolic stability and binding affinity. These substituents are strategically positioned to modulate the electronic and steric environment of the molecule, thereby influencing its interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in oncology research. The imidazo[1,2-a]pyridine core is a well-documented pharmacophore that has been explored in numerous drug candidates targeting various cancers. Preclinical studies have demonstrated that derivatives of this scaffold can inhibit key enzymes involved in tumor growth and progression. The 3-8-Chloro-6-(trifluoromethyl)imidazo1,2-apyridin-2-ylaniline molecule, with its optimized substitution pattern, shows promise as a lead compound for further development into an anticancer therapeutic.

Furthermore, the aniline moiety in the compound’s structure contributes to its bioactivity by facilitating interactions with protein targets. Aniline derivatives are known for their ability to modulate neurotransmitter systems and have been investigated for their potential in treating neurological disorders. The combination of the imidazo[1,2-a]pyridine and aniline cores in 3-8-Chloro-6-(trifluoromethyl)imidazo1,2-apyridin-2-ylaniline creates a unique pharmacological profile that may be beneficial in addressing multiple therapeutic areas.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules like 3-8-Chloro-6-(trifluoromethyl)imidazo1,2-apyridin-2-ylaniline with high accuracy. Molecular docking studies have shown that this compound can effectively bind to various protein targets, including kinases and transcription factors that play crucial roles in cancer cell signaling. These computational findings provide a strong rationale for further experimental validation of its biological activity.

The synthesis of 3-8-Chloro-6-(trifluoromethyl)imidazo1,2-apyridin-2-ylaniline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The chloro and trifluoromethyl groups are introduced at strategic stages during the synthesis to maintain the desired structural integrity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic core efficiently.

In conclusion, the compound with CAS number 860785-05-3 and the product name 3-8-Chloro-6-(trifluoromethyl)imidazo1,2-apyridin-2-ylaniline represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutics targeting cancer and other diseases. Continued research into this compound is expected to yield valuable insights into its mechanism of action and therapeutic potential.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.